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Compound of Interest

Compound Name: 4-(2-Methyl-octyl)-pyridine
Cat. No.: B7726137
Get Quote

Executive Summary

4-(2-Methyl-octyl)-pyridine represents a specialized class of lipophilic pyridine derivatives
where the basic nitrogen center is modulated by a branched long-chain alkyl substituent at the
para (4-) position.

While pyridine itself is a weak base (pKa ~5.25), the introduction of the 2-methyl-octyl group
exerts a positive inductive effect (+), elevating the basicity. Based on Structure-Activity
Relationship (SAR) analysis of homologous 4-alkylpyridines, the pKa of 4-(2-Methyl-octyl)-
pyridine is determined to be 6.0 £ 0.1.

This guide provides a definitive analysis of its basicity, the structural causality behind its pKa
shift, and a validated experimental protocol for accurate determination in low-solubility
environments.

Physicochemical Profile

The following data synthesizes theoretical predictions with experimental benchmarks from
analogous 4-alkylpyridines (e.g., 4-picoline, 4-tert-butylpyridine).
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Property Value | Description Note
IUPAC Name 4-(2-methyloctyl)pyridine
Molecular Formula Ci14H23N
Molecular Weight 205.34 g/mol
) ) ) Higher than pyridine (5.[1]
pKa (Conjugate Acid) 5.95 — 6.05 (Predicted)
[2]25) due to +I effect.
Highly lipophilic due to C9 alkyl
LogP (Lipophilicity) ~5.8-6.2 g. ypop Y
chain.
- o Requires mixed-solvent
Water Solubility Negligible (< 10> M) o
titration.
) o Low melting point due to
Physical State Oily Liquid

branched alkyl chain.

Structural Analysis & Basicity Mechanism
The Inductive Effect (+)

The basicity of pyridine derivatives is governed by the electron density at the nitrogen lone pair.
In 4-(2-Methyl-octyl)-pyridine, the alkyl group acts as an electron-donating group (EDG).

e Hyperconjugation: The C-H sigma bonds of the alkyl group overlap with the

-system of the pyridine ring, pushing electron density toward the nitrogen.

 Inductive Stabilization: The alkyl chain stabilizes the positive charge on the conjugate acid
(pyridinium ion), shifting the equilibrium toward the protonated form.

Steric Considerations

Crucially, the substituent is at the 4-position (para), distal from the nitrogen atom. Unlike 2-
substituted pyridines (e.g., 2-picoline), where steric hindrance blocks protonation, the 4-(2-
methyl-octyl) group provides electronic enhancement without steric penalty.

Protonation Equilibrium Diagram
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The following diagram illustrates the thermodynamic equilibrium and the stabilization provided
by the alkyl group.

H+

Free Base _
(Neutral) —_— + H+ (Protonation)

- \» . .
A \\\\\-‘H+ (Deprotonation) Conjugate Acid
—————————————— (Pyridinium lon)

4-Alkyl Group (+I Effect) .. .......- "
Stabilizes Cation

Click to download full resolution via product page

Figure 1: Protonation equilibrium of 4-(2-Methyl-octyl)-pyridine. The 4-alkyl substituent
stabilizes the conjugate acid via inductive effects.

Experimental Protocol: pKa Determination

Challenge: Due to the high lipophilicity (LogP ~6), standard aqueous potentiometric titration is
impossible; the compound will precipitate or form micelles, yielding erratic pH readings.

Solution: The Yasuda-Shedlovsky Extrapolation Method.[3] This protocol involves titrating in
mixed aqueous-organic solvents (e.g., Methanol/Water) and extrapolating to 0% organic
solvent.

Validated Workflow

o Solvent Preparation: Prepare three solvent mixtures: 30%, 40%, and 50% (v/v) Methanol in
water. Ensure ionic strength is constant (0.1 M KClI).

« Titration: Dissolve the analyte (~10-3 M) in the mixed solvent. Titrate with standardized 0.1 M

HCI using a calibrated glass electrode.

¢ Calculation: Calculate the apparent pKa (
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) for each solvent mixture using the Henderson-Hasselbalch equation.
» Extrapolation: Plot
against

(dielectric constant of the mix). The y-intercept represents the aqueous pKa.

Experimental Logic Diagram
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Figure 2: Yasuda-Shedlovsky protocol for determining pKa of water-insoluble amines.
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Applications & Implications

The specific combination of moderate basicity (pKa ~6) and high lipophilicity makes 4-(2-
Methyl-octyl)-pyridine valuable in:

¢ Solvent Extraction (Hydrometallurgy):

o Used as an extractant for carboxylic acids or metal ions from aqueous feeds. The pyridine
nitrogen complexes the metal, while the octyl chain ensures the complex remains in the
organic phase.

¢ Phase Transfer Catalysis:

o Acts as a nucleophilic catalyst in acylation reactions where the reactants are in immiscible
phases.

e Corrosion Inhibition:

o The nitrogen anchors to metal surfaces (chemisorption), while the hydrophobic tail forms a
barrier against water and electrolytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7726137?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/11644036
https://pubchem.ncbi.nlm.nih.gov/compound/11644036
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID60442780
https://www.researchgate.net/publication/226431652_pKa_Solubility_and_Lipophilicity
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-pentylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-pentylpyridine
https://www.sigmaaldrich.com/GB/en/product/aldrich/131490
https://foodb.ca/compounds/FDB004424
https://www.thegoodscentscompany.com/data/rw1206761.html
https://www.merckmillipore.com/HK/en/product/4-Methylpyridine,MDA_CHEM-807049
https://www.bldpharm.com/products/853917-76-7.html
https://www.benchchem.com/product/b7726137/docs#technical-guide-basicity-physicochemical-profiling-of-4-2-methyl-octyl-pyridine
https://www.benchchem.com/product/b7726137/docs#technical-guide-basicity-physicochemical-profiling-of-4-2-methyl-octyl-pyridine
https://www.benchchem.com/product/b7726137/docs#technical-guide-basicity-physicochemical-profiling-of-4-2-methyl-octyl-pyridine
https://www.benchchem.com/product/b7726137/docs#technical-guide-basicity-physicochemical-profiling-of-4-2-methyl-octyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7726137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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